Cas no 17626-73-2 (5-ethyl-1,3-thiazole)

• Product Name: 5-ethyl-1,3-thiazole
• CAS No: 17626-73-2
• MF: C₅H₇NS
• MW: 113.180779695511
• CID: 1368790
• PubChem ID: 519456
• Update Time: 2025-04-20

5-ethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1,3-thiazole
• 5-Ethylthiazole
• thiazole, 5-ethyl-
• 5-Ethyl-1,3-thiazole #
• ASAMCDOTLOUAAR-UHFFFAOYSA-N
• SCHEMBL469221
• NS00113952
• 17626-73-2
• DTXSID601316975

• Inchi： 1S/C5H7NS/c1-2-5-3-6-4-7-5/h3-4H,2H2,1H3
• InChI Key： ASAMCDOTLOUAAR-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC

Computed Properties

• Exact Mass: 113.03001
• Monoisotopic Mass: 113.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles